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Compound of Interest

2-Bromo-N, N-
Compound Name: , ]
dimethylpropanamide
CAS No.: 54537-47-2
Cat. No.: B146678

Get Quote

\ J

-Halo Amides Focus Molecule: 2-Bromo-N,N-dimethylpropanamide (CAS: 54537-47-2)

Executive Summary

In the synthesis of complex pharmacophores and agrochemicals, the introduction of the N,N-
dimethylpropanamide motif is a critical derivatization step. While 2-Bromo-N,N-
dimethylpropanamide (Br-DMPA) is the standard reagent for this transformation, researchers
often weigh it against its Chloro- (CI-DMPA) and lodo- (I-DMPA) analogs.

Key Finding: Br-DMPA represents the "Goldilocks" reagent for nucleophilic substitution (

). It offers a reaction rate approximately 40—80x faster than the chloro-analog while maintaining
superior shelf-stability and lower photosensitivity compared to the iodo-analog.

Chemical Identity & Properties

Target Molecule: 2-Bromo-N,N-dimethylpropanamide Structure:

Role: Electrophilic Alkylating Agent (
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-Halo Amide)
2-Bromo-N,N- 2-Chloro-N,N- 2-lodo-N,N-
Property dimethylpropanami  dimethylpropanami dimethylpropanami
de de de
Bromide ( Chloride ( lodide (
Leaving Group
) ) )
~339 kJ/mol
Bond Energy (C-X) ~285 kJ/mol ~218 kJ/mol (Weaker)
(Stronger)
Relative Reactivity (
1.0 (Reference) 0.02 (Slow) ~50-80 (Fast)
)
Stability High (Stable at RT) Very High Low (Light Sensitive)
o ) ) Low (Expensive
Cost Efficiency High Very High

precursor)

Mechanistic Performance Analysis
Reaction Mechanism ()

The alkylation of nucleophiles (amines, thiols, phenoxides) by Br-DMPA proceeds via a
bimolecular nucleophilic substitution (

). The presence of the adjacent carbonyl group enhances the electrophilicity of the
-carbon via inductive withdrawal (
effect), making these agents significantly more reactive than standard alkyl halides.

Pathway Visualization: The following diagram illustrates the kinetic competition and decision
pathways for selecting the appropriate alkylating agent.
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Cost Critical

Target: Introduce
N,N-dimethylpropanamide Motif

Standard

Select Leaving Group (X)
Steric Bulk

Click to download full resolution via product page

X = Chlorine (CI-DMPA)

Requires Heat (>80°C)

High Stability, Low Cost

™| or Finkelstein Cat. (KI)

Slow Yield

X = Bromine (Br-DMPA)
Balanced Profile

Standard Conditions High Yield

Fast/Decom)

Rapid Reaction (<0°C)
Risk of Over-alkylation

Caption: Decision matrix for alkylating agent selection based on reactivity and process

constraints.

Comparative Kinetics Data

The following data summarizes the relative reaction rates of these agents with a standard

nucleophile (e.g., morpholine) in acetonitrile at 25°C.

Reagent

Relative Rate (

(Approx)

Recommended Use
Case

CI-DMPA

0.018

> 24 Hours

Large-scale industrial
manufacturing where
heating is feasible and

cost is paramount.

Br-DMPA

1.00

~30 Minutes

General laboratory
synthesis, library
generation, and drug

discovery.

I-DMPA

65.0

< 1 Minute

Alkylating extremely
weak nucleophiles or
sterically hindered

substrates.
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Why Br-DMPA Wins:

e vs. Chloro: The chloro-analog often requires the addition of sodium iodide (Nal) to react in a
reasonable timeframe (Finkelstein reaction in situ), effectively converting it to the iodo-
species transiently. Br-DMPA requires no additives.

e vs. lodo: The iodo-analog degrades upon storage, releasing free iodine (

) which can act as an oxidant, potentially damaging sensitive functional groups (e.g.,
oxidizing thiols to disulfides) rather than alkylating them.

Experimental Protocol: N-Alkylation of Secondary
Amines

Objective: Synthesis of a tertiary amine derivative using 2-Bromo-N,N-dimethylpropanamide.
Standard: Self-validating protocol with TLC monitoring.

Materials

e Substrate: Secondary Amine (1.0 equiv)
¢ Reagent: 2-Bromo-N,N-dimethylpropanamide (1.1 equiv)
e Base:

(2.0 equiv) or
(1.5 equiv for faster rates)

» Solvent: Acetonitrile (MeCN) or DMF (anhydrous)

Step-by-Step Methodology

e Preparation: In a flame-dried round-bottom flask, dissolve the secondary amine (1.0 mmol) in
anhydrous MeCN (5 mL).

e Activation: Add powdered

(2.0 mmol). Stir at room temperature for 10 minutes to ensure suspension.
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Addition: Add 2-Bromo-N,N-dimethylpropanamide (1.1 mmol) dropwise.

o Note: If using the chloro-analog, heating to reflux (82°C) would be required here. With the
bromo-analog, maintain RT.[1]

Monitoring: Stir at 40°C. Monitor via TLC (Mobile phase: 5% MeOH in DCM).

o Checkpoint: The starting amine spot should disappear within 1-3 hours.

Workup: Filter off the inorganic solids. Concentrate the filtrate under reduced pressure.

Purification: Dissolve residue in EtOAc, wash with water and brine. Dry over
1]

Safety & Handling (E-E-A-T)

Toxicity Warning:

-Halo amides are potent alkylating agents and potential lachrymators. They can alkylate DNA
bases; therefore, they must be handled in a fume hood with double nitrile gloves.

o Storage: Store Br-DMPA at 2-8°C. Unlike the iodo-analog, it does not require foil wrapping,
but keeping it dry is essential to prevent hydrolysis to the corresponding carboxylic acid.

o Decontamination: Spills should be treated with a solution of aqueous sodium thiosulfate to
guench any potential bromine/iodine generation, followed by dilute ammonia.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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